Cas no 2891846-26-5 (1,2-Pyrrolidinedicarboxylic acid, 5-[6-(4-morpholinyl)-3-pyridinyl]-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, 1-(1,1-dimethylethyl) 2-methyl ester, (2S,4R,5S)-)

1,2-Pyrrolidinedicarboxylic acid, 5-[6-(4-morpholinyl)-3-pyridinyl]-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, 1-(1,1-dimethylethyl) 2-methyl ester, (2S,4R,5S)- structure

2891846-26-5 structure

Product Name:1,2-Pyrrolidinedicarboxylic acid, 5-[6-(4-morpholinyl)-3-pyridinyl]-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, 1-(1,1-dimethylethyl) 2-methyl ester, (2S,4R,5S)-

CAS No:2891846-26-5

Molecular Formula:C₂₆H₄₀BN₃O₇

Molecular Weight:517.422707557678

CID:5688769

1,2-Pyrrolidinedicarboxylic acid, 5-[6-(4-morpholinyl)-3-pyridinyl]-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, 1-(1,1-dimethylethyl) 2-methyl ester, (2S,4R,5S)- Properties

Names and Identifiers

- 1-(1,1-Dimethylethyl) 2-methyl (2S,4R,5S)-5-[6-(4-morpholinyl)-3-pyridinyl]-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2-pyrrolidinedicarboxylate
- InChIKey： DNPJKPAJRVWTIS-SVFBPWRDSA-N
- Inchi： 1S/C26H40BN3O7/c1-24(2,3)35-23(32)30-19(22(31)33-8)15-18(27-36-25(4,5)26(6,7)37-27)21(30)17-9-10-20(28-16-17)29-11-13-34-14-12-29/h9-10,16,18-19,21H,11-15H2,1-8H3/t18-,19+,21-/m1/s1
- SMILES： C(N1[C@@H](C[C@@H](B2OC(C)(C)C(C)(C)O2)[C@H]1C1=CN=C(N2CCOCC2)C=C1)C(=O)OC)(=O)OC(C)(C)C

1,2-Pyrrolidinedicarboxylic acid, 5-[6-(4-morpholinyl)-3-pyridinyl]-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, 1-(1,1-dimethylethyl) 2-methyl ester, (2S,4R,5S)- Synthesis

Synthetic Circuit 1

128811-48-3

128811-48-3

73183-34-3

73183-34-3

200064-11-5

200064-11-5

2891846-26-5

2891846-26-5

2891846-27-6

2891846-27-6

Reaction Conditions

1.1R:BHEt3- •Li+, S:PhMe, -78°C; 1 h, -78°C
1.2R:EtN(Pr-i)2, R:O(C(=O)CF3)2, C:4-DMAP, -78°C → 25°C; 2 h, 25°C
1.3R:H2O, 25°C
2.1R:NaOBu-t, rt
2.2C:29046-78-4, S:THF, S:AcNMe2, rt → 0°C; 18 h, 2-10°C
2.3R:H2O

Reference

: Arylboration of Enecarbamates for the Synthesis of Borylated Saturated N-Heterocycles

By Trammel, Grace L. et al, Angewandte Chemie, 2022, 61(46), e202212117

1,2-Pyrrolidinedicarboxylic acid, 5-[6-(4-morpholinyl)-3-pyridinyl]-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, 1-(1,1-dimethylethyl) 2-methyl ester, (2S,4R,5S)- Raw materials

1,2-Pyrrolidinedicarboxylic acid, 5-[6-(4-morpholinyl)-3-pyridinyl]-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, 1-(1,1-dimethylethyl) 2-methyl ester, (2S,4R,5S)- Preparation Products

1,2-Pyrrolidinedicarboxylic acid, 5-[6-(4-morpholinyl)-3-pyridinyl]-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, 1-(1,1-dimethylethyl) 2-methyl ester, (2S,4R,5S)- (2891846-26-5)

1,2-Pyrrolidinedicarboxylic acid, 5-[6-(4-morpholinyl)-3-pyridinyl]-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, 1-(1,1-dimethylethyl) 2-methyl ester, (2S,4R,5S)- Related Literature

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2891846-26-5 (1,2-Pyrrolidinedicarboxylic acid, 5-[6-(4-morpholinyl)-3-pyridinyl]-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, 1-(1,1-dimethylethyl) 2-methyl ester, (2S,4R,5S)-) Related Products

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